3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C15H9Cl2N3O2/c16-11-6-5-9(7-12(11)17)14(21)8-20-15(22)10-3-1-2-4-13(10)18-19-20/h1-7H,8H2
• InChI Key: QYYRTYUPQCHSHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H9Cl2N3O2
• Molecular Weight: 334.2 g/mol

Description

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one, also known as DBZ, is a benzotriazinone compound that has gained significant attention in scientific research. DBZ has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one inhibits the activity of dipeptidyl peptidase IV (DPP-IV), an enzyme that cleaves incretin hormones. Incretin hormones stimulate insulin secretion and regulate glucose homeostasis. Inhibition of DPP-IV leads to increased insulin secretion and improved glucose tolerance. 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has also been shown to inhibit the activity of fibroblast growth factor receptor 1 (FGFR1), a receptor involved in cell proliferation and survival. Inhibition of FGFR1 leads to decreased cell proliferation and increased apoptosis.
Biochemical and Physiological Effects
3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been shown to decrease tumor growth and increase apoptosis in various cancer cell lines. 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been found to inhibit the replication of hepatitis C virus and herpes simplex virus. It has also been effective against Candida albicans and Aspergillus fumigatus, two fungi that cause opportunistic infections in immunocompromised individuals.

Advantages and Limitations for Lab Experiments

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It has been extensively studied for its potential therapeutic applications and has been found to be effective against various diseases. However, 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one also has some limitations. It has a short half-life, which limits its effectiveness in vivo. It also has low solubility in water, which makes it difficult to administer.

Future Directions

For 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one research include improving its pharmacokinetic properties, investigating its potential therapeutic applications in other diseases, and using it as a tool compound to study physiological processes.

Scientific Research Applications

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and antifungal activities. 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the replication of hepatitis C virus and herpes simplex virus. 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1,2,3-benzotriazin-4(3H)-one has been found to be effective against Candida albicans and Aspergillus fumigatus, two fungi that cause opportunistic infections in immunocompromised individuals.